2-(5-Fluoro-1H-indol-1-yl)propanoic acid
Overview
Description
“2-(5-Fluoro-1H-indol-1-yl)propanoic acid” is a compound with the linear formula C11H10FNO2 . It is a solid substance . The compound belongs to the class of organic compounds known as indolyl carboxylic acids and derivatives, which are compounds containing a carboxylic acid chain (of at least 2 carbon atoms) linked to an indole ring .
Molecular Structure Analysis
The molecular structure of “2-(5-Fluoro-1H-indol-1-yl)propanoic acid” is represented by the linear formula C11H10FNO2 . It is part of the indolyl carboxylic acids and derivatives class of organic compounds .Physical And Chemical Properties Analysis
“2-(5-Fluoro-1H-indol-1-yl)propanoic acid” is a solid substance . The linear formula representing its molecular structure is C11H10FNO2 .Scientific Research Applications
Antiviral Activity
Indole derivatives have shown promising results as antiviral agents. For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .
Anti-inflammatory Activity
Some indole derivatives have demonstrated anti-inflammatory activities. Compounds such as (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(ben-zo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide showed anti-inflammatory and analgesic activities along with a low ulcerogenic index .
Anticancer Activity
Indole derivatives have been found to possess anticancer properties. The indole scaffold was found to be essential for high antiproliferative activity .
Anti-HIV Activity
Indole derivatives have also been explored for their potential as anti-HIV agents. For instance, a series of novel indolyl and oxochromenyl xanthenone derivatives were synthesized and their molecular docking studies were performed as potential anti-HIV-1 agents .
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties, which can help protect cells from damage by harmful free radicals .
Antimicrobial Activity
Indole derivatives have shown antimicrobial activities, making them potential candidates for the development of new antimicrobial drugs .
Antitubercular Activity
Indole derivatives have demonstrated antitubercular activities, which could be beneficial in the treatment of tuberculosis .
Antidiabetic Activity
Indole derivatives have also been found to possess antidiabetic properties, which could be useful in the management of diabetes .
Future Directions
properties
IUPAC Name |
2-(5-fluoroindol-1-yl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO2/c1-7(11(14)15)13-5-4-8-6-9(12)2-3-10(8)13/h2-7H,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXQIGAUEOUIENC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1C=CC2=C1C=CC(=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Fluoro-1H-indol-1-yl)propanoic acid | |
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